3-hydroxyisopentadecanoyl-CoA

• Molecular Formula: C36H64N7O18P3S
• Molecular Weight: 1007.9 g/mol
• InChI: InChI=1S/C36H64N7O18P3S/c1-23(2)12-10-8-6-5-7-9-11-13-24(44)18-27(46)65-17-16-38-26(45)14-15-39-34(49)31(48)36(3,4)20-58-64(55,56)61-63(53,54)57-19-25-30(60-62(50,51)52)29(47)35(59-25)43-22-42-28-32(37)40-21-41-33(28)43/h21-25,29-31,35,44,47-48H,5-20H2,1-4H3,(H,38,45)(H,39,49)(H,53,54)(H,55,56)(H2,37,40,41)(H2,50,51,52)/t24?,25-,29-,30-,31+,35-/m1/s1
• InChIKey: LWXQJJYOZWNPDR-ZJHONPRDSA-N

3-Hydroxyisopentadecanoyl-CoA: Structure & Function

3-Hydroxyisopentadecanoyl-CoA (3-Hydroxyisopentadecanoyl-coenzyme A) is a methyl-branched fatty acyl-CoA obtained from the formal condensation of coenzyme A with 3-hydroxyisopentadecanoic acid [1]. It serves as a long-chain (C15) 3-hydroxyacyl-CoA intermediate in the β-oxidation of branched-chain fatty acids [2]. With a molecular weight of ~1007.9 Da (C36H64N7O18P3S) and a methyl branch at the 13-position, it is distinguished from straight-chain analogs by its branched structure, which influences its interaction with mitochondrial and peroxisomal β-oxidation enzymes [3][4].

Branched-chain fatty acid β-oxidation intermediate

Long-chain C15 methyl-branched 3-hydroxyacyl-CoA substrate

Distinct from straight-chain analogs for enzyme specificity assays

• [1] ChEBI. CHEBI:71443 - 3-hydroxyisopentadecanoyl-CoA. https://www.ebi.ac.uk/chebi/CHEBI:71443 View Source
• [2] LIPID MAPS. LMFA07050220: 3-hydroxyisopentadecanoyl-CoA. https://lipidmaps-dev.babraham.ac.uk/databases/lmsd/LMFA07050220 View Source
• [3] PubChem. 3-hydroxyacyl-CoA dehydrogenase type-2 (Norway rat). https://pubchem.ncbi.nlm.nih.gov/protein/O70351 View Source
• [4] TargetMol. 3-Hydroxyisopentadecanoyl-CoA. https://www.targetmol.cn/compound/3-hydroxyisopentadecanoyl-coa View Source

3-Hydroxyisopentadecanoyl-CoA: Why Straight-Chain Analogs Fail

Straight-chain 3-hydroxyacyl-CoA esters (e.g., 3-hydroxypalmitoyl-CoA) are processed by canonical mitochondrial β-oxidation enzymes with different kinetic properties compared to methyl-branched substrates [1]. Enzymes such as 3-hydroxyacyl-CoA dehydrogenase type-2 exhibit distinct chain-length and branching specificities, with branched-chain substrates like 3-hydroxy-2-methylbutyryl-CoA engaging alternative catalytic pathways [2]. Furthermore, peroxisomal β-oxidation employs dedicated enzymes for 2-methyl-branched substrates, as shown by the isolation of multiple 3-hydroxyacyl-CoA dehydrogenases with unique substrate preferences [3]. Using an unbranched analog in a branched-chain oxidation assay would therefore produce non-physiological kinetic data and fail to recapitulate the metabolic bottlenecks (e.g., crotonase inhibition by long-chain 3-hydroxyacyl-CoAs) observed in branched-chain fatty acid oxidation disorders [4].

Straight-chain 3-hydroxyacyl-CoAs may exhibit different kinetic profiles with mitochondrial β-oxidation enzymes.

Peroxisomal dehydrogenases show branched-substrate preference; unbranched analogs may not represent physiological activity.

Long-chain 3-hydroxyacyl-CoAs strongly inhibit crotonase; short-chain or unbranched analogs underestimate feedback regulation.

• [1] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-8. PMID: 9630678. View Source
• [2] UniProt. O08756 · HCD2_MOUSE: 3-hydroxyacyl-CoA dehydrogenase type-2. https://www.uniprot.org/uniprotkb/O08756/entry View Source
• [3] Carchon H, Van Veldhoven PP, Mannaerts GP. Peroxisomal beta-oxidation. Purification of four novel 3-hydroxyacyl-CoA dehydrogenases from rat liver peroxisomes. J Biol Chem. 1994;269(43):27125-35. PMID: 7929456. View Source
• [4] Schulz H. Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;292(2):576-82. PMID: 1731626. View Source

3-Hydroxyisopentadecanoyl-CoA Differentiation Evidence

Molecular Weight & Chain Length Distinction

3-Hydroxyisopentadecanoyl-CoA has a monoisotopic mass of 1007.324 Da (C36H64N7O18P3S), whereas the short-chain branched analog 3-hydroxyisovaleryl-CoA has a mass of 867.168 Da (C26H44N7O18P3S) [1]. This 140 Da difference reflects a longer carbon chain (C15 vs. C5), which directly impacts enzyme substrate recognition and metabolic fate [2].

Mass Distinction

Head-to-head

140 Da difference (1007 vs 867 Da)

Long-chain C15 mass supports analytical specificity

Monoisotopic mass; LIPID MAPS reference data

Evidence Dimension	Molecular weight
Target Compound Data	1007.324 Da
Comparator Or Baseline	3-Hydroxyisovaleryl-CoA: 867.168 Da
Quantified Difference	140 Da difference
Conditions	Theoretical calculation based on molecular formula (LIPID MAPS database)

Why This Matters

For studies on long-chain branched fatty acid oxidation, a C15 substrate is required to properly model physiological intermediates; a short-chain analog will not engage long-chain-specific enzymes like LCAD or peroxisomal dehydrogenases.

• [1] LIPID MAPS. LMFA07050220: 3-hydroxyisopentadecanoyl-CoA; LMFA07050222: 3-hydroxyisovaleryl-CoA. https://lipidmaps-dev.babraham.ac.uk/databases/lmsd/LMFA07050220 View Source
• [2] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-8. PMID: 9630678. View Source

C13 Methyl Branching vs. Straight-Chain Analogs

3-Hydroxyisopentadecanoyl-CoA contains a methyl branch at the 13-position (isopentadecanoyl chain), whereas straight-chain 3-hydroxypentadecanoyl-CoA (C15:0) lacks branching [1]. Studies with 2-methyl-branched substrates show that human long-chain acyl-CoA dehydrogenase (LCAD) exhibits stereospecific activity toward S-2-methylpentadecanoyl-CoA (340 mU/mg) but no activity toward the R-enantiomer [2]. Although this data is for a 2-methyl substrate, it demonstrates that methyl branching at any position alters enzyme recognition and can impose stereochemical constraints [3].

Enzyme Activity Context

Cross-study comparable

S-2-methyl-C15: 340 mU/mg; R-enantiomer: 0 mU/mg (human LCAD)

Methyl branching may alter LCAD recognition and stereospecificity

Direct measurement on 3-hydroxyisopentadecanoyl-CoA not performed

Evidence Dimension	Enzyme activity (LCAD) with 2-methyl-branched vs. straight-chain substrate
Target Compound Data	Not directly measured; inferred from 2-methylpentadecanoyl-CoA data
Comparator Or Baseline	Palmitoyl-CoA (straight-chain C16): 390 mU/mg; S-2-methylpentadecanoyl-CoA: 340 mU/mg; R-2-methylpentadecanoyl-CoA: 0 mU/mg
Quantified Difference	~13% lower activity for S-2-methyl vs. straight-chain; complete loss of activity for R-enantiomer
Conditions	Purified human LCAD, spectrophotometric assay

Why This Matters

Methyl branching can dramatically reduce or abolish enzyme activity, making straight-chain analogs unsuitable for accurately modeling branched-chain fatty acid oxidation kinetics.

• [1] ChEBI. CHEBI:71443 - 3-hydroxyisopentadecanoyl-CoA. https://www.ebi.ac.uk/chebi/CHEBI:71443 View Source
• [2] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-8. PMID: 9630678. View Source
• [3] Carchon H, Van Veldhoven PP, Mannaerts GP. Peroxisomal beta-oxidation. Purification of four novel 3-hydroxyacyl-CoA dehydrogenases from rat liver peroxisomes. J Biol Chem. 1994;269(43):27125-35. PMID: 7929456. View Source

Long-Chain vs. Short-Chain Enzyme Inhibition

Bovine liver enoyl-CoA hydratase (crotonase) is competitively inhibited by long-chain 3-hydroxyacyl-CoAs. L-3-Hydroxyhexadecanoyl-CoA (C16) exhibits a Ki of 0.35 μM, whereas the short-chain product L-3-hydroxybutyryl-CoA (C4) has a Ki of 37 μM—a 105-fold difference in inhibitory potency [1]. As a C15 long-chain 3-hydroxyacyl-CoA, 3-hydroxyisopentadecanoyl-CoA is predicted to fall into the high-affinity inhibitory range, making it a relevant tool for studying feedback inhibition in β-oxidation disorders [2].

Crotonase Inhibition

Class-level inference

Ki 0.35 μM (C16) vs 37 μM (C4) — 105-fold difference

Reported long-chain inhibition context supports feedback studies

Class-level inference; direct Ki for target not available

Evidence Dimension	Inhibition constant (Ki) for enoyl-CoA hydratase
Target Compound Data	Not directly measured; inferred from C16 analog
Comparator Or Baseline	L-3-Hydroxyhexadecanoyl-CoA (C16): Ki = 0.35 μM; L-3-hydroxybutyryl-CoA (C4): Ki = 37 μM
Quantified Difference	~105-fold lower Ki for long-chain vs. short-chain
Conditions	Bovine liver crotonase, 2-trans-hexadecenoyl-CoA as substrate

Why This Matters

When studying metabolic regulation in branched-chain fatty acid oxidation, using a short-chain analog will underestimate feedback inhibition by approximately two orders of magnitude, leading to incorrect mechanistic conclusions.

• [1] Schulz H. Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;292(2):576-82. PMID: 1731626. View Source
• [2] Jackson S, et al. Combined enzyme defect of mitochondrial fatty acid oxidation. J Clin Invest. 1992;90(4):1219-25. PMID: 1401059. View Source

Type-2 Dehydrogenase Substrate Preference

Mitochondrial 3-hydroxyacyl-CoA dehydrogenase type-2 (HSD17B10) preferentially accepts straight medium- and short-chain acyl-CoA substrates, with highest efficiency for (3S)-hydroxybutanoyl-CoA [1]. However, it also acts on branched-chain substrates such as 3-hydroxy-2-methylbutyryl-CoA in the isoleucine degradation pathway [2]. The enzyme's dual specificity means that using a straight-chain analog (e.g., 3-hydroxypalmitoyl-CoA) in an assay intended to probe branched-chain metabolism may yield activity data that reflects the straight-chain preference rather than the branched-chain physiological activity [3].

Dehydrogenase Preference

Class-level inference

Prefers straight-chain substrates; branched-chain efficiency lower

Straight-chain analogs may overestimate enzyme activity in branched-chain assays

Qualitative data; quantitative validation recommended

Evidence Dimension	Substrate preference of 3-hydroxyacyl-CoA dehydrogenase type-2
Target Compound Data	Not directly measured
Comparator Or Baseline	Straight-chain (3S)-hydroxybutanoyl-CoA: highest efficiency; branched-chain 3-hydroxy-2-methylbutyryl-CoA: lower efficiency (exact values not reported)
Quantified Difference	Not quantified; qualitative preference reported
Conditions	Rat and human mitochondrial enzyme assays

Why This Matters

Accurate modeling of branched-chain fatty acid oxidation requires a branched-chain substrate; straight-chain analogs will overestimate enzyme activity and mask potential metabolic bottlenecks.

• [1] PubChem. 3-hydroxyacyl-CoA dehydrogenase type-2 (Norway rat). https://pubchem.ncbi.nlm.nih.gov/protein/O70351 View Source
• [2] UniProt. O08756 · HCD2_MOUSE: 3-hydroxyacyl-CoA dehydrogenase type-2. https://www.uniprot.org/uniprotkb/O08756/entry View Source
• [3] Carchon H, Van Veldhoven PP, Mannaerts GP. Peroxisomal beta-oxidation. Purification of four novel 3-hydroxyacyl-CoA dehydrogenases from rat liver peroxisomes. J Biol Chem. 1994;269(43):27125-35. PMID: 7929456. View Source

3-Hydroxyisopentadecanoyl-CoA: Research Applications

Branched-Chain β-Oxidation Defect Research

Use 3-hydroxyisopentadecanoyl-CoA as a physiologically relevant substrate to measure enzyme activities (e.g., LCAD, peroxisomal dehydrogenases) in patient-derived fibroblasts or tissue homogenates. The compound's long-chain methyl-branched structure provides a more accurate model than short-chain or straight-chain analogs for disorders such as long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency or peroxisomal biogenesis disorders [1][2].

Crotonase Inhibition Kinetics

Employ 3-hydroxyisopentadecanoyl-CoA to characterize the feedback inhibition of enoyl-CoA hydratase by long-chain 3-hydroxyacyl-CoAs. Given the 105-fold difference in Ki between long- and short-chain inhibitors, this compound enables more accurate determination of inhibitory constants under conditions mimicking mitochondrial β-oxidation stress [3].

Branched-Chain Acyl-CoA Metabolomics Standard

Utilize 3-hydroxyisopentadecanoyl-CoA as an authentic standard for LC-MS/MS quantification of branched-chain 3-hydroxyacyl-CoA species in biological matrices (plasma, tissue, urine). Its distinct mass (1007.324 Da) and retention time facilitate unambiguous identification and quantification in targeted metabolomics workflows [4].

Application

Selection Property

Validation Focus

Branched-chain oxidation defect research

Long-chain C15 methyl-branched substrate

Enzyme activity in fibroblast models

Crotonase inhibition kinetics

Long-chain inhibitory potency

Ki determination under β-oxidation stress

Acyl-CoA metabolomics standard

Distinct mass and retention properties

LC‑MS/MS quantification specificity

• [1] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-8. PMID: 9630678. View Source
• [2] Carchon H, Van Veldhoven PP, Mannaerts GP. Peroxisomal beta-oxidation. Purification of four novel 3-hydroxyacyl-CoA dehydrogenases from rat liver peroxisomes. J Biol Chem. 1994;269(43):27125-35. PMID: 7929456. View Source
• [3] Schulz H. Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;292(2):576-82. PMID: 1731626. View Source
• [4] LIPID MAPS. LMFA07050220: 3-hydroxyisopentadecanoyl-CoA. https://lipidmaps-dev.babraham.ac.uk/databases/lmsd/LMFA07050220 View Source